molecular formula C21H18F3N5O3 B2602698 2-(3,4-dioxo-8-(p-tolyl)-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide CAS No. 941996-90-3

2-(3,4-dioxo-8-(p-tolyl)-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide

Cat. No.: B2602698
CAS No.: 941996-90-3
M. Wt: 445.402
InChI Key: YFFQNYRWJFHFSJ-UHFFFAOYSA-N
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Description

2-(3,4-dioxo-8-(p-tolyl)-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C21H18F3N5O3 and its molecular weight is 445.402. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

This compound serves as a precursor for synthesizing various heterocycles, including those incorporating the antipyrine moiety, which have been evaluated for their antimicrobial properties. For instance, Bondock et al. (2008) utilized a related acetamide as a key intermediate for synthesizing new coumarin, pyridine, pyrrole, thiazole, and other derivatives. These compounds were characterized and evaluated as antimicrobial agents, showcasing the compound's role in developing potential antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).

Potential Insecticidal Agents

Another significant application involves the synthesis of novel compounds with insecticidal properties. Fadda et al. (2017) synthesized a range of heterocycles, such as pyrrole, pyridine, and thiazole derivatives, from a similar acetamide precursor. These compounds were assessed for their insecticidal activities against the cotton leafworm, Spodoptera littoralis, indicating the compound's utility in developing new insecticidal agents (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Synthesis of Novel Heterocycles

The compound's versatility extends to the synthesis of novel heterocycles with potential biological activities. Sawant (2013) reported the synthesis of new 6-methyl-3,4-dihydroimidazo[1,5-b][1,2,4]triazin-2(8H)-one derivatives, showcasing its role as a scaffold for developing compounds with favorable antimicrobial effects. This highlights its application in medicinal chemistry for generating new bioactive molecules (Sawant, 2013).

Antimicrobial Effects of Novel Derivatives

Cankilic and Yurttaş (2017) synthesized acetamide derivatives and examined their antimicrobial activities against various pathogens. Their study provides evidence of the compound's application in creating substances with significant antimicrobial properties, which could be beneficial in addressing antibiotic resistance issues (Cankilic & Yurttaş, 2017).

Properties

IUPAC Name

2-[8-(4-methylphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]-N-[2-(trifluoromethyl)phenyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H18F3N5O3/c1-13-6-8-14(9-7-13)27-10-11-28-18(31)19(32)29(26-20(27)28)12-17(30)25-16-5-3-2-4-15(16)21(22,23)24/h2-9H,10-12H2,1H3,(H,25,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YFFQNYRWJFHFSJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NC4=CC=CC=C4C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H18F3N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

445.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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